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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Butyl-1-methylpyrrolidinium chloride, an ionic liquid, has garnered significant attention in

various scientific fields due to its unique properties as a solvent and catalyst. This document

provides a comprehensive technical overview of its chemical structure, physicochemical

properties, synthesis, and spectroscopic data, intended to serve as a valuable resource for

researchers and professionals in drug development and other scientific disciplines.

Chemical Structure and Formula
1-Butyl-1-methylpyrrolidinium chloride consists of a quaternary ammonium cation, 1-butyl-

1-methylpyrrolidinium ([C₄H₉(CH₃)C₄H₈N]⁺), and a chloride anion (Cl⁻).

Molecular Formula: C₉H₂₀ClN[1]

IUPAC Name: 1-butyl-1-methylpyrrolidin-1-ium chloride[1]

CAS Number: 479500-35-1[1]

Molecular Weight: 177.71 g/mol [1]

Chemical Structure:
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Caption: Chemical structure of 1-Butyl-1-methylpyrrolidinium chloride.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Butyl-1-methylpyrrolidinium chloride
is presented in Table 1.

Property Value Reference

Appearance
White to light yellow crystalline

powder
--INVALID-LINK--

Melting Point 198 °C [2]

Density 1.219 g/cm³ [2]

Water Solubility Soluble --INVALID-LINK--

Experimental Protocols
Synthesis of 1-Butyl-1-methylpyrrolidinium Chloride
Materials:

1-methylpyrrolidine

1-chlorobutane

Propan-2-ol (isopropyl alcohol)

Ethyl acetate

Procedure:

In a flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-

methylpyrrolidine in propan-2-ol.

Slowly add an equimolar amount of 1-chlorobutane to the solution while stirring.

Heat the reaction mixture to reflux and maintain for 24 hours.
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After cooling to room temperature, transparent crystals of 1-Butyl-1-methylpyrrolidinium
chloride will form.

Decant the solvent.

Recrystallize the crude product from propan-2-ol to purify.

Wash the purified crystals with ethyl acetate.

Dry the final product under vacuum.

Synthesis Pathway Diagram:

Reactants

Process Product

1-Methylpyrrolidine

Reflux in Propan-2-ol (24h)

1-Chlorobutane

1-Butyl-1-methylpyrrolidinium chloride

Click to download full resolution via product page

Caption: Synthesis of 1-Butyl-1-methylpyrrolidinium chloride.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 1-
Butyl-1-methylpyrrolidinium chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR):
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

3.49-3.42 m 4H
-CH₂- (pyrrolidinium

ring)

3.42-3.34 m 2H N⁺-CH₂- (butyl chain)

3.02 s 3H N⁺-CH₃

2.06 br. s 4H
-CH₂- (pyrrolidinium

ring)

1.66 quintet 2H -CH₂- (butyl chain)

1.29 sextet 2H -CH₂- (butyl chain)

0.91 t 3H -CH₃ (butyl chain)

Solvent: Chloroform-d

¹³C NMR (Carbon NMR):

Specific experimental ¹³C NMR data for 1-Butyl-1-methylpyrrolidinium chloride is not readily

available in the searched literature. However, based on the structure and typical chemical

shifts, the expected signals would be in the following regions:

~10-25 ppm: Terminal methyl carbon of the butyl group.

~20-40 ppm: Methylene carbons of the butyl chain.

~45-55 ppm: Methyl carbon attached to the nitrogen.

~60-70 ppm: Methylene carbons of the pyrrolidinium ring and the methylene group of the

butyl chain attached to the nitrogen.

Mass Spectrometry (MS)
The mass spectrum of 1-Butyl-1-methylpyrrolidinium chloride would show a prominent peak

for the cation.
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m/z Ion

142.16 [C₉H₂₀N]⁺

Applications
1-Butyl-1-methylpyrrolidinium chloride is a versatile ionic liquid with a range of applications

in scientific research and industry, including:

Solvent: It can be used as a "green" solvent in various organic reactions and extractions due

to its low volatility and high thermal stability.

Catalyst: It can act as a phase-transfer catalyst in reactions such as oxidations and

alkylations.

Electrochemistry: Its ionic nature makes it a suitable component for electrolytes in batteries

and supercapacitors.

Biocatalysis: It has been investigated for its potential in biocatalytic processes.

Conclusion
This technical guide provides a detailed overview of the structure, properties, synthesis, and

characterization of 1-Butyl-1-methylpyrrolidinium chloride. The compiled data and

experimental protocols are intended to support researchers and professionals in their work with

this important ionic liquid. Further research to obtain and publish a complete set of

experimental spectroscopic data, particularly ¹³C NMR, would be beneficial to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Butyl-1-
methylpyrrolidinium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279679#structure-and-formula-of-1-butyl-1-
methylpyrrolidinium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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